Cas no 2210141-60-7 (N-[2,2-bis(furan-2-yl)ethyl]-3-chloro-4-fluorobenzene-1-sulfonamide)

• Product Name: N-[2,2-bis(furan-2-yl)ethyl]-3-chloro-4-fluorobenzene-1-sulfonamide
• CAS No: 2210141-60-7
• MF: C₁₆H₁₃ClFNO₄S
• MW: 369.795125722885
• CID: 5360254
• Update Time: 2025-05-25

N-[2,2-bis(furan-2-yl)ethyl]-3-chloro-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2,2-di(furan-2-yl)ethyl)-4-fluorobenzenesulfonamide
• N-[2,2-bis(furan-2-yl)ethyl]-3-chloro-4-fluorobenzene-1-sulfonamide
• N-[2,2-bis(furan-2-yl)ethyl]-3-chloro-4-fluorobenzenesulfonamide

• Inchi： 1S/C16H13ClFNO4S/c17-13-9-11(5-6-14(13)18)24(20,21)19-10-12(15-3-1-7-22-15)16-4-2-8-23-16/h1-9,12,19H,10H2
• InChI Key： BKDYEQXPNNPOKP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC(C1=CC=CO1)C1=CC=CO1)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 499
• XLogP3: 3.2
• Topological Polar Surface Area: 80.8

Additional information on N-[2,2-bis(furan-2-yl)ethyl]-3-chloro-4-fluorobenzene-1-sulfonamide

Comprehensive Analysis of N-[2,2-bis(furan-2-yl)ethyl]-3-chloro-4-fluorobenzene-1-sulfonamide (CAS No. 2210141-60-7)

The compound N-[2,2-bis(furan-2-yl)ethyl]-3-chloro-4-fluorobenzene-1-sulfonamide (CAS No. 2210141-60-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This sulfonamide derivative combines a bis(furan)ethyl moiety with a chloro-fluorobenzene ring, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its electronic properties and bioactivity potential, as evidenced by increasing searches for "furan-containing sulfonamides" and "halogenated benzene sulfonamide applications" across scientific databases.

From a structural perspective, the presence of both furan rings and halogen atoms (chlorine and fluorine) in this molecule contributes to its distinctive physicochemical properties. The furan heterocycles provide electron-rich aromatic systems, while the chloro-fluoro substitution pattern on the benzene ring influences the compound's polarity and potential for molecular interactions. Recent studies on similar structures have shown promising results in areas such as enzyme inhibition and material stabilization, making this compound particularly relevant to current research trends in medicinal chemistry and functional materials.

The synthesis of N-[2,2-bis(furan-2-yl)ethyl]-3-chloro-4-fluorobenzene-1-sulfonamide typically involves multi-step procedures, with the key step being the coupling of the bis(furan)ethylamine with the appropriately substituted benzenesulfonyl chloride. This synthetic approach has been optimized in recent literature to improve yields and purity, addressing common challenges in the preparation of such multifunctional sulfonamides. The growing interest in "green chemistry approaches for sulfonamide synthesis" reflects the importance of developing sustainable methods for compounds like this one.

In terms of applications, preliminary studies suggest that this compound may have potential in drug discovery programs, particularly as a pharmacophore for targeting specific biological pathways. The combination of furan and sulfonamide functionalities is known to confer interesting biological activities, while the halogen atoms can enhance binding affinity through various interactions. Current research trends focusing on "privileged structures in medicinal chemistry" and "fragment-based drug design" make this compound particularly noteworthy for pharmaceutical researchers.

From a materials science perspective, the π-conjugated system created by the furan rings and benzene core suggests possible applications in organic electronics or as a building block for more complex architectures. The compound's thermal stability and solubility characteristics are currently under investigation, with particular attention to its potential use in polymeric materials or as a ligand in coordination chemistry. These aspects align well with current interests in "functional organic materials" and "molecular engineering" as reflected in recent scientific literature.

Quality control and characterization of N-[2,2-bis(furan-2-yl)ethyl]-3-chloro-4-fluorobenzene-1-sulfonamide typically involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's chromatographic behavior and spectroscopic fingerprints have been documented to facilitate its identification and standardization in research settings. This attention to analytical detail responds to the growing demand for "comprehensive characterization of novel organic compounds" in both academic and industrial research.

As research into heterocyclic compounds and sulfonamide derivatives continues to expand, N-[2,2-bis(furan-2-yl)ethyl]-3-chloro-4-fluorobenzene-1-sulfonamide represents an interesting case study in molecular design. Its structural features address several current challenges in molecular recognition and property optimization, making it a valuable subject for further investigation. The compound's potential applications span multiple disciplines, from pharmaceutical development to advanced materials, reflecting the interdisciplinary nature of modern chemical research.

Future directions for research on this compound may include detailed structure-activity relationship studies, exploration of its solid-state properties, and investigation of its behavior in various chemical environments. The increasing availability of computational tools for "molecular property prediction" and "virtual screening" offers new opportunities to explore the potential of this and related structures more efficiently. As the scientific community continues to seek novel chemical entities with unique properties, compounds like N-[2,2-bis(furan-2-yl)ethyl]-3-chloro-4-fluorobenzene-1-sulfonamide will likely remain important subjects of study.